Cas no 898052-20-5 (methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate)

Methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate is a heterocyclic compound featuring a pyrazole core substituted with a pyridinyl group at the 3-position and a carboxylate ester at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The pyridine moiety enhances solubility and offers coordination sites for metal complexes, while the ester group allows for further functionalization via hydrolysis or transesterification. Its rigid, planar architecture is advantageous in designing bioactive molecules with targeted interactions. The compound is typically synthesized via condensation or cyclization reactions, ensuring high purity and reproducibility for research and industrial use.

methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate structure

898052-20-5 structure

Product Name:methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate

CAS No:898052-20-5

MF:C₁₀H₉N₃O₂

MW:203.197361707687

MDL:MFCD06166975

CID:1029769

PubChem ID:2982186

Update Time:2025-05-28

methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate
- methyl 3-pyridin-3-yl-1H-pyrazole-5-carboxylate
- DTXSID00388077
- NS-02100
- 898052-20-5
- MFCD06166975
- ST50637182
- methyl 3-(3-pyridyl)-1H-pyrazole-5-carboxylate
- SB75125
- F2198-0411
- SR-01000300000-1
- AKOS003355480
- SR-01000300000
- Methyl5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate
- methyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate
- AKOS022947358
- G79725
- MDL： MFCD06166975
- Inchi： 1S/C10H9N3O2/c1-15-10(14)9-5-8(12-13-9)7-3-2-4-11-6-7/h2-6H,1H3,(H,12,13)
- InChI Key： FMCBRVGTXHVAGU-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC(C2C=NC=CC=2)=NN1)=O

Computed Properties

Exact Mass: 203.069476538g/mol
Monoisotopic Mass: 203.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 67.9Å²

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